3-Amino-1H-indazole-5-carbonitrile

• IUPAC Name: 3-amino-1H-indazole-5-carbonitrile
• InChI: InChI=1S/C8H6N4/c9-4-5-1-2-7-6(3-5)8(10)12-11-7/h1-3H,(H3,10,11,12)
• InChI Key: CYYYIVVNEIXBKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C(=NN2)N
• Molecular Formula: C8H6N4
• DSSTOX Substance ID: DTXSID60501826
• Molecular Weight: 158.16 g/mol
• CAS RN: 20925-62-6

Description

3-Amino-1H-indazole-5-carbonitrile is a chemical compound with the molecular formula C8H6N4 and a molecular weight of 158.16. It is a white to yellow solid and is used in laboratory chemicals.

Synthesis Analysis

The synthesis of 3-Amino-1H-indazole-5-carbonitrile and similar compounds has been a topic of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds.

Molecular Structure Analysis

The molecular structure of 3-Amino-1H-indazole-5-carbonitrile is represented by the InChI code 1S/C8H6N4/c9-4-5-1-2-7-6 (3-5)8 (10)12-11-7/h1-3H, (H3,10,11,12). This compound is a part of the indazole family, which are important nitrogen-containing heterocyclic compounds.

Chemical Reactions Analysis

Indazole derivatives, including 3-Amino-1H-indazole-5-carbonitrile, have been involved in various chemical reactions. These reactions include Cu(OAc)2-catalyzed N–N bond formation employing oxygen as the terminal oxidant. Other reactions involve the use of catalysts and solvents.

Physical And Chemical Properties Analysis

3-Amino-1H-indazole-5-carbonitrile is a white to yellow solid. It has a molecular weight of 158.16. The storage temperature is +4C.

Scientific Research Applications

Antitumor Activity

Indazole derivatives have been studied for their potential in inhibiting cell growth, particularly in cancer cell lines. .

Anti-Inflammatory Properties

Some indazole compounds have demonstrated significant anti-inflammatory effects. .

COX-2 Inhibition

Indazole derivatives have been investigated for their effect on cyclo-oxygenase-2 (COX-2), an enzyme that plays a significant role in inflammation and pain. .

Synthesis of Novel Compounds

The structural motif of 3-Amino-1H-indazole-5-carbonitrile serves as a building block for the synthesis of various novel compounds with potential biological activities. .

Fluorine Substitution and Biological Activity

Research has indicated that the substitution pattern on the indazole ring, particularly with fluorine atoms, can significantly affect biological activity. .

Safety and Hazards

This compound may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

Indazole derivatives, including 3-Amino-1H-indazole-5-carbonitrile, have been the focus of recent research due to their wide variety of biological properties. The synthesis of these compounds, particularly through the use of multicomponent reactions, is a promising area for future exploration.

Mechanism of Action

Target of Action

3-Amino-1H-indazole-5-carbonitrile is a derivative of indazole, a heterocyclic compound that has been found in many important synthetic drug molecules . Indazole derivatives have been shown to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives .

Mode of Action

Indazole derivatives are known to interact with their targets, causing changes that can lead to various biological activities . For instance, some indazole derivatives have demonstrated antiviral, anti-inflammatory, and anticancer activities .

Biochemical Pathways

Indazole derivatives are known to influence a variety of pathways due to their broad-spectrum biological activities . These effects can lead to downstream changes that contribute to their therapeutic potential.

Result of Action

For example, some indazole derivatives have demonstrated the ability to inhibit cell growth .